Cas no 1956379-49-9 (2-Bromo-1-(5-methylpyrimidin-2-yl)ethanone)

2-Bromo-1-(5-methylpyrimidin-2-yl)ethanone is a brominated ketone derivative featuring a 5-methylpyrimidin-2-yl substituent. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and pharmaceutical building blocks. The presence of the reactive α-bromo ketone moiety enables efficient nucleophilic substitution reactions, facilitating further functionalization. The 5-methylpyrimidine group enhances its utility in medicinal chemistry, offering a scaffold for biologically active molecules. Its well-defined structure and high purity make it suitable for research applications requiring precise control over reaction pathways. The compound is typically handled under controlled conditions due to its reactivity.

2-Bromo-1-(5-methylpyrimidin-2-yl)ethanone structure

1956379-49-9 structure

Product Name:2-Bromo-1-(5-methylpyrimidin-2-yl)ethanone

CAS No:1956379-49-9

MF:C₇H₇BrN₂O

MW:215.047280550003

CID:4817684

Update Time:2025-05-28

2-Bromo-1-(5-methylpyrimidin-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-1-(5-methylpyrimidin-2-yl)ethanone
- Inchi： 1S/C7H7BrN2O/c1-5-3-9-7(10-4-5)6(11)2-8/h3-4H,2H2,1H3
- InChI Key： VTRVXYAVIFUICI-UHFFFAOYSA-N
- SMILES： BrCC(C1N=CC(C)=CN=1)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 143
XLogP3: 1.4
Topological Polar Surface Area: 42.8

2-Bromo-1-(5-methylpyrimidin-2-yl)ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM513751-1g	2-Bromo-1-(5-methylpyrimidin-2-yl)ethanone	1956379-49-9	97%	1g	$326	2023-02-02
Alichem	A089005843-5g	2-Bromo-1-(5-methylpyrimidin-2-yl)ethanone	1956379-49-9	97%	5g	$1135.78	2023-09-02